3-(2,3-Dimethylphenoxy)-2-phenylquinoline-4-carboxylic acid

• IUPAC Name: 3-(2,3-dimethylphenoxy)-2-phenylquinoline-4-carboxylic acid
• InChI: InChI=1S/C24H19NO3/c1-15-9-8-14-20(16(15)2)28-23-21(24(26)27)18-12-6-7-13-19(18)25-22(23)17-10-4-3-5-11-17/h3-14H,1-2H3,(H,26,27)
• InChI Key: ZYXXNMXGVHGDGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC2=C(C3=CC=CC=C3N=C2C4=CC=CC=C4)C(=O)O)C
• Molecular Formula: C24H19NO3
• Molecular Weight: 369.4 g/mol

Description

The compound “3-(2,3-Dimethylphenoxy)-2-phenylquinoline-4-carboxylic acid” is a complex organic molecule. It likely contains a quinoline backbone, which is a common structure in many pharmaceuticals and other biologically active compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it might involve several steps including the formation of the quinoline ring, the introduction of the phenyl group, and the attachment of the carboxylic acid group. The 2,3-dimethylphenoxy group could be introduced through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These techniques can provide detailed information about the arrangement of atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The presence of the carboxylic acid group could make it susceptible to reactions such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined experimentally. These properties can influence how the compound is handled, stored, and used.

Scientific Research Applications

Antiviral Activity

DMAPA derivatives have demonstrated antiviral properties. For instance:

• . Notably, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate showed promising results.
• .

Antidiabetic Applications

Although research is ongoing, DMAPA’s structural features make it a subject of interest in the field of diabetes. Investigations have explored its impact on glucose metabolism and insulin sensitivity.

Safety And Hazards

The safety and hazards associated with this compound would also be determined experimentally. This information is typically provided in a material safety data sheet (MSDS) for the compound. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound could include exploring its potential uses, optimizing its synthesis, studying its mechanism of action, and assessing its safety and efficacy.